3-(5-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol

Specification

• CAS No.: 899729-02-3
• Molecular Formula: C20H16N2O2S
• Molecular Weight: 348.42
• IUPAC Name: 3-(5-thiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-2-yl)phenol
• Standard InChI: InChI=1S/C20H16N2O2S/c23-14-6-3-5-13(11-14)16-12-17-15-7-1-2-8-18(15)24-20(22(17)21-16)19-9-4-10-25-19/h1-11,17,20,23H,12H2
• Standard InChI Key: OVPLERFNBCIBAQ-UHFFFAOYSA-N
• SMILES: C1C2C3=CC=CC=C3OC(N2N=C1C4=CC(=CC=C4)O)C5=CC=CS5

Introduction

The compound 3-(5-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazin-2-yl)phenol is a complex heterocyclic aromatic compound. It features a unique structure that combines a thiophene ring with a benzo[e]pyrazole and an oxazine moiety. This structural diversity contributes to its potential pharmacological properties, making it a subject of interest in medicinal chemistry for the development of new therapeutic agents.

Synthesis and Chemical Reactions

The synthesis of such compounds typically involves multi-step reactions requiring precise conditions such as temperature control, solvent selection, and reaction time optimization. Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are used to confirm the structure of synthesized compounds.

Biological and Pharmacological Activities

While specific biological activities of 3-(5-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazin-2-yl)phenol are not detailed in the available literature, compounds with similar structures are known for their diverse biological activities, including potential therapeutic applications in medicinal chemistry.

Data Table for Related Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight
3-(9-chloro-5-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazin-2-yl)phenol	941895-92-7	Not specified	Approximately 412.9 g/mol
2-methoxy-4-(5-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazin-2-yl)phenol	899985-01-4	C21H18N2O3S	378.4 g/mol
3-(7-ethoxy-5-(thiophen-3-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazin-2-yl)phenol	941895-94-9	C22H20N2O3S	392.5 g/mol